4-Hydroxy-2-methylenebutanoic acid
Overview
Description
4-Hydroxy-2-methylenebutanoic acid is a chemical compound with the molecular formula C5H8O3 and a molecular weight of 116.12 . It is a naturally occurring compound.
Molecular Structure Analysis
The molecular structure of 4-Hydroxy-2-methylenebutanoic acid consists of 5 carbon atoms, 8 hydrogen atoms, and 3 oxygen atoms . The exact mass is 116.047340 Da .Physical And Chemical Properties Analysis
4-Hydroxy-2-methylenebutanoic acid has a melting point of 65 °C and a predicted boiling point of 321.9±25.0 °C. The density is predicted to be 1.183±0.06 g/cm3, and the pKa is predicted to be 4.18±0.11 .Scientific Research Applications
Enzymatic Studies
In enzymology research, 4-Hydroxy-2-methylenebutanoic acid is valuable for studying enzyme substrate specificity. It can be used to test new enzymes obtained through genetic engineering, particularly those involved in metabolic pathways .
Organic Synthesis
The compound is used in organic synthesis, especially in the preparation of racemic and enantiopure forms of γ-hydroxy-α-keto acids. These acids are significant in developing new enzymes useful in organic synthesis .
Environmental Research
Environmental scientists may use 4-Hydroxy-2-methylenebutanoic acid to study the degradation pathways of pollutants. It can act as a model compound to understand how complex organic molecules break down in nature .
Biochemical Research
Biochemists may explore the role of 4-Hydroxy-2-methylenebutanoic acid in metabolic pathways. Understanding its interactions and transformations could provide insights into cellular processes and disease mechanisms .
Safety and Hazards
properties
IUPAC Name |
4-hydroxy-2-methylidenebutanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H8O3/c1-4(2-3-6)5(7)8/h6H,1-3H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJMYQRVWBCSLEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CCO)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H8O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10276597 |
Source
|
| Record name | 4-Hydroxy-2-methylenebutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10276597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
24923-76-0 |
Source
|
| Record name | 4-Hydroxy-2-methylenebutanoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10276597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-hydroxy-2-methylidenebutanoic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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